Cas no 301847-90-5 ((S)-C4-TunePhos)

• Product Name: (S)-C4-TunePhos
• CAS No: 301847-90-5
• MF: C₄₀H₃₄O₂P₂
• MW: 608.644
• CID: 3044170
• PubChem ID: 10651337
• Update Time: 2025-11-06

(S)-C4-TunePhos Chemical and Physical Properties

Names and Identifiers

• 1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
• (R)-C4-TunaPhos
• CS-0108779
• 499797-10-3
• (14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
• (14aR)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
• (18-diphenylphosphanyl-8,13-dioxatricyclo[12.4.0.02,7]octadeca-1(14),2(7),3,5,15,17-hexaen-3-yl)-diphenylphosphane
• G70617
• DB-070944
• DTXSID50442951
• CS-0108781
• G68545
• [18-(diphenylphosphanyl)-8,13-dioxatricyclo[12.4.0.0(2),?]octadeca-1(14),2(7),3,5,15,17-hexaen-3-yl]diphenylphosphane
• (S)-C4-TunePhos
• (6,7,8,9-Tetrahydrodibenzo[b,d][1,6]dioxecin-1,14-diyl)bis[diphenylphosphine]
• 486429-94-1
• 301847-90-5
• SCHEMBL3136613

• Inchi： InChI=1S/C40H34O2P2/c1-5-17-31(18-6-1)43(32-19-7-2-8-20-32)37-27-15-25-35-39(37)40-36(42-30-14-13-29-41-35)26-16-28-38(40)44(33-21-9-3-10-22-33)34-23-11-4-12-24-34/h1-12,15-28H,13-14,29-30H2
• InChI Key： SILYLKHINIIMMN-UHFFFAOYSA-N
• SMILES： C1CCOC2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)OC1

Computed Properties

• Exact Mass: 608.20340432g/mol
• Monoisotopic Mass: 608.20340432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 18.5Ų